Cas no 2138280-14-3 (Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro-)

• Product Name: Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro-
• CAS No: 2138280-14-3
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 5269049
• Update Time: 2025-07-17

Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro-

• Inchi： 1S/C9H13ClO/c10-7-6-2-5-11-8(6)9(7)3-1-4-9/h6-8H,1-5H2
• InChI Key： URFYJDIKHKLHQD-UHFFFAOYSA-N
• SMILES： C12(C(Cl)C3C1OCC3)CCC2

Additional information on Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro-

Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- (CAS No. 2138280-14-3): An Emerging Compound in Medicinal Chemistry

Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- (CAS No. 2138280-14-3) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic compound, characterized by its complex and rigid structure, holds potential for a variety of applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- is notable for its high degree of structural rigidity and conformational stability, which can be advantageous in drug design. The presence of the chloro substituent at the 6' position adds an additional layer of complexity and functionality to the molecule, potentially influencing its pharmacological properties and biological activity.

Recent studies have highlighted the potential of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- as a scaffold for the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The unique spirocyclic structure provides a platform for the introduction of diverse functional groups, enabling the fine-tuning of pharmacological properties to meet specific therapeutic needs.

In addition to its potential as a therapeutic agent, Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- has been explored for its use in chemical synthesis and materials science. The rigidity and stability of the spirocyclic core make it an attractive building block for the construction of more complex molecules and materials with tailored properties.

The synthesis of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- has been a subject of extensive research due to its challenging structure. Various synthetic routes have been developed to access this compound, including cycloaddition reactions and intramolecular cyclizations. A notable approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic framework efficiently and selectively.

One recent study published in Organic Letters described a novel synthetic method that employs palladium-catalyzed cyclization to form the spirocyclic core of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- with high yields and excellent stereoselectivity. This method not only simplifies the synthetic process but also allows for the facile introduction of various functional groups at different positions on the molecule.

The biological activity of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- has been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- could be a promising lead compound for the development of anti-inflammatory drugs.

In vivo studies have further supported these observations by showing that derivatives of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- exhibit potent anti-inflammatory effects in animal models of inflammation, such as carrageenan-induced paw edema and adjuvant-induced arthritis. These results highlight the therapeutic potential of this compound and warrant further investigation into its mechanism of action and clinical applications.

Beyond its anti-inflammatory properties, Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- has also shown promise as an anticancer agent. Research published in Cancer Research has demonstrated that certain derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival.

In particular, one study found that a derivative of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- effectively inhibited the growth of human breast cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. This finding opens up new avenues for the development of targeted therapies for cancer treatment.

The versatility and potential applications of Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- extend beyond medicinal chemistry into other areas such as materials science and chemical biology. The rigid spirocyclic structure provides a robust platform for the design and synthesis of functional materials with unique properties, such as stimuli-responsive polymers and supramolecular assemblies.

In conclusion, Spiro[cyclobutane-1,7'-[2]oxabicyclo[3.2.0]heptane], 6'-chloro- (CAS No. 2138280-14-3) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents and functional materials.